Cas no 710941-52-9 (ethyl (2S)-2-amino-2-methyl-3-sulfanylpropanoate)

• Product Name: ethyl (2S)-2-amino-2-methyl-3-sulfanylpropanoate
• CAS No: 710941-52-9
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• MDL: MFCD30066098
• CID: 557951
• PubChem ID: 45082477
• Update Time: 2025-04-19

ethyl (2S)-2-amino-2-methyl-3-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• D-Cysteine, 2-methyl-,ethyl ester
• D-Cysteine, 2-methyl-, ethyl ester (9CI)
• ethyl (2S)-2-amino-2-methyl-3-sulfanylpropanoate
• DTXSID60665270
• 710941-52-9
• EN300-22836909
• Ethyl 2-methyl-D-cysteinate

• MDL： MFCD30066098
• Inchi： 1S/C6H13NO2S/c1-3-9-5(8)6(2,7)4-10/h10H,3-4,7H2,1-2H3/t6-/m1/s1
• InChI Key： RIJQKIFTFSSRSH-ZCFIWIBFSA-N
• SMILES： SC[C@@](C(=O)OCC)(C)N

Computed Properties

• Exact Mass: 163.067
• Monoisotopic Mass: 163.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 53.3A^2

Experimental Properties

• PSA: 91.12000
• LogP: 0.89700